Cas no 936563-87-0 (Ibrutinib Racemate)

• Product Name: Ibrutinib Racemate
• CAS No: 936563-87-0
• MF: C₂₅H₂₄N₆O₂
• MW: 440.497064590454
• CID: 2128365
• Update Time: 2025-06-23

Ibrutinib Racemate Chemical and Physical Properties

Names and Identifiers

• 1-(3-(4-Amino-3-(4-phenyloxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidin-1-yl)prop-2-en-1-one
• 1-[3-[4-amino-3-(4-phenoxyphenyl)pyrazolo[3,4-d]pyrimidin-1-yl]piperidin-1-yl]prop-2-en-1-one
• Ibrutinib Racemate
• PCI32765 Racemate
• PCI-32765 (Racemate)
• Ibrutinib (Racemate)
• PCI32765
• (S)-1-(3-(4-amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidin-1-yl)prop-2-en-1-one
• 1-[3-[4-amino-3-(4-phenoxyphenyl)-1-pyrazolo[3,4-d]pyrimidinyl]-1-piperidinyl]-2-propen-1-one
• US8497277, 4
• US8497277, 13
• 1-(3-(4-amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidin-1-yl)
• 1-[3-[4-Amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]-1-piperidinyl]-2-propen-1-one (ACI)
• (±)-PCI-32765
• 1-[3-[4-Amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]piperidin-1-yl]prop-2-en-1-one

• Inchi： 1S/C25H24N6O2/c1-2-21(32)30-14-6-7-18(15-30)31-25-22(24(26)27-16-28-25)23(29-31)17-10-12-20(13-11-17)33-19-8-4-3-5-9-19/h2-5,8-13,16,18H,1,6-7,14-15H2,(H2,26,27,28)
• InChI Key： XYFPWWZEPKGCCK-UHFFFAOYSA-N
• SMILES： O=C(N1CC(N2C3C(=C(N)N=CN=3)C(C3C=CC(OC4C=CC=CC=4)=CC=3)=N2)CCC1)C=C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 678
• XLogP3: 3.6
• Topological Polar Surface Area: 99.2

Experimental Properties

• Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.7E-4 g/L) (25 ºC),

Ibrutinib Racemate Security Information

• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on Ibrutinib Racemate

Ibrutinib Racemate (CAS No. 936563-87-0): A Comprehensive Overview of Its Pharmacological Profile and Therapeutic Applications

Ibrutinib Racemate, also known as CAS No. 936563-87-0, represents a critical advancement in the field of targeted cancer therapy. This compound is a racemic mixture of the irreversible inhibitor Ibrutinib, which specifically targets the Bruton's tyrosine kinase (BTK) enzyme. The pharmacological properties of Ibrutinib Racemate have been extensively studied in recent years, with a growing body of evidence highlighting its efficacy in treating various hematologic malignancies and solid tumors. Recent clinical trials and preclinical studies have further expanded the therapeutic potential of this compound, making it a focal point in modern oncology research.

Ibrutinib Racemate is a synthetic derivative of the first-in-class BTK inhibitor, designed to disrupt the signaling pathways critical for the survival and proliferation of malignant B cells. The BTK enzyme plays a pivotal role in B-cell receptor signaling, and its inhibition has been shown to induce apoptosis in lymphoid malignancies. The development of Ibrutinib Racemate has been driven by the need for more potent and selective inhibitors, as well as the identification of novel therapeutic targets in cancer biology. Recent advancements in structural biology and computational modeling have enabled the optimization of this compound for improved pharmacokinetic profiles and reduced off-target effects.

Research published in 2023 has demonstrated that Ibrutinib Racemate exhibits enhanced bioavailability and prolonged half-life compared to its enantiomeric forms. This improvement is attributed to the racemic nature of the compound, which allows for a more balanced interaction with target proteins and cellular membranes. A study published in Journal of Medicinal Chemistry highlighted the role of Ibrutinib Racemate in modulating the tumor microenvironment by suppressing angiogenesis and immune evasion mechanisms. These findings underscore the potential of this compound in combination therapies for advanced cancers.

The therapeutic applications of Ibrutinib Racemate extend beyond hematologic malignancies. Recent clinical trials have explored its efficacy in solid tumors such as non-small cell lung cancer (NSCLC) and metastatic breast cancer. A phase II trial published in Cancer Discovery in 2024 reported promising results in patients with HER2-positive tumors, where Ibrutinib Racemate demonstrated synergistic effects when combined with anti-HER2 antibodies. This highlights the adaptability of the compound to diverse oncogenic pathways and its potential for personalized medicine approaches.

Pharmacokinetic studies of Ibrutinib Racemate have revealed its favorable absorption profile, with peak plasma concentrations achieved within 1-2 hours of oral administration. The compound exhibits minimal hepatic metabolism, which reduces the risk of drug-drug interactions in patients undergoing concurrent therapies. A 2023 study published in Pharmaceutical Research emphasized the role of intestinal permeability in the systemic availability of Ibrutinib Racemate, suggesting that its oral bioavailability is significantly influenced by the integrity of the gut epithelium.

Recent research has also focused on the development of resistance mechanisms against Ibrutinib Racemate. A 2023 study in Cancer Cell identified mutations in the BTK gene that confer resistance to the compound, prompting the exploration of combination therapies to overcome this limitation. The study proposed that the co-administration of Ibrutinib Racemate with other kinase inhibitors, such as PI3K inhibitors, could enhance therapeutic outcomes by targeting multiple signaling pathways simultaneously. This approach is currently being investigated in several clinical trials.

The safety profile of Ibrutinib Racemate has been extensively evaluated in both preclinical and clinical settings. Common adverse effects include gastrointestinal symptoms, such as diarrhea and nausea, which are typically managed with dose adjustments or supportive care. A 2023 meta-analysis published in Journal of Clinical Oncology reported that the incidence of severe adverse events was low, with most patients tolerating the therapy without significant complications. However, the study also highlighted the importance of monitoring for bleeding risks, particularly in patients with pre-existing coagulation disorders.

Emerging evidence suggests that Ibrutinib Racemate may have immunomodulatory effects beyond its direct antitumor activity. A 2023 study in Nature Immunology demonstrated that the compound can enhance the activity of T cells by modulating the expression of immune checkpoint molecules. This finding has led to the exploration of Ibrutinib Racemate as a potential adjuvant in immunotherapy regimens, particularly in combination with checkpoint inhibitors such as PD-1/PD-L1 blockers.

The development of Ibrutinib Racemate has also sparked interest in the design of next-generation BTK inhibitors. A 2024 study in Cell Chemical Biology reported the synthesis of a novel derivative with improved selectivity for BTK over other tyrosine kinases. This compound, designated as Compound X, showed enhanced efficacy in preclinical models of chronic lymphocytic leukemia (CLL) and was found to have a lower risk of resistance development. These findings highlight the ongoing innovation in the field of kinase inhibitors and the potential for further improvements in the therapeutic applications of Ibrutin